Cas no 2639445-93-3 (tert-butyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate)

• Product Name: tert-butyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate
• CAS No: 2639445-93-3
• MF: C₁₁H₁₄N₄O₂S
• MW: 266.319460391998
• CID: 5665716
• PubChem ID: 27923407
• Update Time: 2025-06-08

tert-butyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[(4-amino-5-cyanopyrimidin-2-yl)sulfanyl]acetate
• EN300-27729104
• 2639445-93-3
• tert-butyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate

• Inchi： 1S/C11H14N4O2S/c1-11(2,3)17-8(16)6-18-10-14-5-7(4-12)9(13)15-10/h5H,6H2,1-3H3,(H2,13,14,15)
• InChI Key： YDSAHFNYNFWTPO-UHFFFAOYSA-N
• SMILES： S(C1N=CC(C#N)=C(N)N=1)CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 266.08374688g/mol
• Monoisotopic Mass: 266.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 127Ų

Additional information on tert-butyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate

Introduction to Tert-butyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate (CAS No. 2639445-93-3)

Tert-butyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate, with the chemical identifier CAS No. 2639445-93-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structure of this molecule incorporates several key functional groups, including a sulfanylacetate moiety and an amino-substituted pyrimidine ring, which contribute to its unique chemical and biological properties.

The sulfanylacetate group is particularly noteworthy as it introduces both sulfur and oxygen atoms into the molecular framework, which can enhance the compound's solubility and reactivity. This feature is often leveraged in drug design to improve pharmacokinetic profiles. On the other hand, the 4-amino-5-cyanopyrimidin-2-yl moiety adds nitrogen and carbon atoms, respectively, which are critical for forming hydrogen bonds and participating in various biochemical interactions. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on pyrimidine derivatives due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been extensively explored for their roles in enzyme inhibition, DNA intercalation, and other pharmacological mechanisms. The presence of an amino group at the 4-position of the pyrimidine ring in this compound suggests that it may interact with biological targets through hydrogen bonding, a key interaction mode in many drug molecules.

The cyanopyrimidine moiety further enhances the compound's potential by introducing a cyano group at the 5-position. This group can serve as a bioisostere for other functional groups, such as carboxylic acids or esters, which are commonly found in active pharmaceutical ingredients (APIs). The cyano group can also participate in various chemical reactions, including nucleophilic additions and metal coordination, which may be exploited in synthetic chemistry to modify or derivatize the molecule further.

One of the most compelling aspects of Tert-butyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate is its potential application in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against certain enzymes or receptors involved in diseases such as cancer, inflammation, and infectious disorders. For instance, studies have shown that pyrimidine derivatives can interfere with key metabolic pathways by inhibiting enzymes like kinases or phosphodiesterases. The specific arrangement of functional groups in this compound may enable it to bind to these targets with high affinity and selectivity.

The tert-butyl group attached to the sulfanylacetate moiety is another critical structural feature. This bulky alkyl group can influence both the physical properties of the molecule, such as its solubility and melting point, and its interaction with biological targets. In drug design, tert-butyl groups are often introduced to enhance metabolic stability or to improve binding interactions by sterically hindering unwanted binding modes. The presence of this group in Tert-butyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate suggests that it may be optimized for specific pharmacological applications where steric effects play a significant role.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before they are synthesized. Techniques such as molecular docking and virtual screening have been instrumental in identifying promising candidates like Tert-butyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate. These computational methods allow scientists to model how the compound might interact with various biological targets, providing insights into its potential efficacy and safety profiles. Such predictions are invaluable for guiding experimental efforts and optimizing drug candidates for clinical development.

In addition to its potential therapeutic applications, Tert-butyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate may also serve as a valuable intermediate in synthetic chemistry. The presence of multiple reactive sites within its structure allows for diverse chemical modifications, enabling researchers to explore new analogues with tailored properties. This flexibility is particularly important in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity. By leveraging synthetic strategies such as cross-coupling reactions or functional group transformations, chemists can generate libraries of derivatives for high-throughput screening.

The synthesis of Tert-butyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate presents unique challenges due to its complex structural features. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal catalysis and flow chemistry have enabled more efficient and sustainable synthesis routes. These advancements not only reduce production costs but also minimize waste generation, aligning with growing environmental concerns in the pharmaceutical industry.

As research continues to uncover new biological activities associated with pyrimidine derivatives, compounds like Tert-butyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate are expected to play an increasingly important role in drug discovery efforts. The combination of structural features such as the sulfanylacetate group, amino-substituted pyrimidine ring, and tert-butyl moiety makes this molecule a versatile platform for further exploration. By integrating experimental data with computational predictions, scientists can refine their understanding of how these compounds interact with biological systems and develop more effective therapeutic strategies.

In conclusion,Tert-butyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate (CAS No. 2639445-93-3) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features offer potential advantages in terms of biological activity, synthetic accessibility, and pharmacokinetic properties. As our understanding of molecular interactions continues to evolve,this compound will likely remain at the forefront of efforts aimed at discovering new treatments for various diseases.